2-benzamido-N-(pyridin-3-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide

• IUPAC Name: 2-benzamido-N-(pyridin-3-ylmethyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide
• InChI: InChI=1S/C20H18N4O2S/c25-18(14-6-2-1-3-7-14)24-20-23-17-15(8-9-16(17)27-20)19(26)22-12-13-5-4-10-21-11-13/h1-7,10-11,15H,8-9,12H2,(H,22,26)(H,23,24,25)
• InChI Key: ZANGKHDQQJGOTL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1C(=O)NCC3=CN=CC=C3)N=C(S2)NC(=O)C4=CC=CC=C4
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol

Description

The compound “2-benzamido-N-(pyridin-3-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide” is a complex organic molecule that contains a thiazole ring. Thiazoles are a class of compounds that contain a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom. They are part of the azole heterocycles, which also include imidazoles and oxazoles.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antibacterial and Antifungal Agents

Research has demonstrated the synthesis and biological evaluation of novel analogs with antibacterial and antifungal properties. For instance, a study on the design, synthesis, and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones revealed a new class of promising antibacterial agents. These compounds showed significant activity against bacterial strains such as Staphylococcus aureus and Bacillus subtilis, indicating their potential as antibacterial agents (Palkar et al., 2017).

Antimicrobial and Antitumor Studies

Another area of application is in antimicrobial and antitumor studies. For example, the synthesis and characterization of zinc(II) complexes with pyridine thiazole derivatives were explored for their antimicrobial and antitumor activities. These studies suggest that metal complexes of heterocyclic compounds can exhibit enhanced biological activities compared to free ligands, showing specificity against certain bacteria or cancer cell lines (Zou Xun-Zhong et al., 2020).

Synthesis and Structural Analysis

The synthesis and structural analysis of heterocyclic compounds also constitute a significant area of research application. For instance, the synthesis and crystal structure analysis of thiadiazoles derived from aroylthiourea provided insights into the structural properties of these compounds, which can be fundamental in understanding their reactivity and potential applications in material science and medicinal chemistry (Singh et al., 2014).

Fluorescence Properties and Anticancer Activity

Furthermore, the study of fluorescence properties and anticancer activity of Co(II) complexes of thiazole derivatives revealed their potential in bioimaging and as therapeutic agents. These compounds' fluorescence quenching capabilities with specific dyes and their in vitro cytotoxicity against cancer cell lines highlight their potential applications in cancer diagnosis and treatment (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with a wide range of targets due to their versatile biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with their targets in various ways, leading to a range of biological effects . For instance, some thiazole derivatives have been found to inhibit certain enzymes, disrupt cell membrane integrity, or interfere with DNA synthesis .

Biochemical Pathways

Given the broad range of biological activities associated with thiazole derivatives, it can be inferred that multiple pathways could potentially be affected . These could include pathways related to inflammation, pain perception, microbial growth, and tumor progression .

Pharmacokinetics

Thiazole derivatives are generally known to have good bioavailability . They are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Based on the known effects of thiazole derivatives, it can be inferred that this compound could potentially have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

Factors such as ph, temperature, and the presence of other substances could potentially affect the compound’s action .

Biochemical Analysis

Biochemical Properties

Thiazole derivatives have been reported to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .

Cellular Effects

Thiazole derivatives have been reported to interact with various types of cells and cellular processes .

Molecular Mechanism

Thiazole derivatives have been reported to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .